Cas no 897618-09-6 (N-(4,5-dichloro-1,3-benzothiazol-2-yl)cyclopropanecarboxamide)

• Product Name: N-(4,5-dichloro-1,3-benzothiazol-2-yl)cyclopropanecarboxamide
• CAS No: 897618-09-6
• MF: C₁₁H₈Cl₂N₂OS
• MW: 287.165019035339
• CID: 6229410
• PubChem ID: 7172931
• Update Time: 2025-06-10

N-(4,5-dichloro-1,3-benzothiazol-2-yl)cyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4,5-dichloro-1,3-benzothiazol-2-yl)cyclopropanecarboxamide
• F1813-0607
• N-(4,5-dichlorobenzo[d]thiazol-2-yl)cyclopropanecarboxamide
• MLS001167991
• CHEMBL1593984
• AKOS024610709
• HMS3367C22
• HMS2237P21
• SMR000641199
• 897618-09-6

• Inchi： 1S/C11H8Cl2N2OS/c12-6-3-4-7-9(8(6)13)14-11(17-7)15-10(16)5-1-2-5/h3-5H,1-2H2,(H,14,15,16)
• InChI Key： GMSRZDMPACNQBU-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC2=C1N=C(NC(C1CC1)=O)S2)Cl

Computed Properties

• Exact Mass: 285.9734394g/mol
• Monoisotopic Mass: 285.9734394g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 70.2Ų

Additional information on N-(4,5-dichloro-1,3-benzothiazol-2-yl)cyclopropanecarboxamide

Comprehensive Overview of N-(4,5-dichloro-1,3-benzothiazol-2-yl)cyclopropanecarboxamide (CAS 897618-09-6)

N-(4,5-dichloro-1,3-benzothiazol-2-yl)cyclopropanecarboxamide (CAS 897618-09-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a benzothiazole core substituted with dichloro groups at the 4 and 5 positions, coupled with a cyclopropanecarboxamide moiety. This combination of functional groups makes it a promising candidate for applications in drug discovery and crop protection.

Recent studies highlight the growing interest in benzothiazole derivatives, particularly those with halogen substitutions, as they exhibit notable biological activities. The dichloro groups in N-(4,5-dichloro-1,3-benzothiazol-2-yl)cyclopropanecarboxamide enhance its lipophilicity and metabolic stability, which are critical factors in the development of bioactive molecules. Researchers are actively exploring its potential as a kinase inhibitor or antimicrobial agent, aligning with the current demand for novel therapeutic compounds.

In agrochemical applications, this compound's structural attributes suggest utility as a pesticide intermediate or plant growth regulator. The cyclopropane ring, known for its conformational rigidity, may contribute to targeted interactions with biological systems. Given the rising global focus on sustainable agriculture, N-(4,5-dichloro-1,3-benzothiazol-2-yl)cyclopropanecarboxamide could play a role in next-generation crop protection solutions.

Synthetic routes to this compound often involve the condensation of 2-amino-4,5-dichlorobenzothiazole with cyclopropanecarbonyl chloride, followed by purification via chromatography or crystallization. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing its purity and confirming its structure. These methodologies are frequently searched by chemists and quality control professionals, reflecting the compound's relevance in industrial and academic settings.

Environmental and safety profiles of CAS 897618-09-6 are also under scrutiny, as regulatory agencies emphasize green chemistry principles. Its biodegradability and ecotoxicological impact are subjects of ongoing research, addressing concerns about chemical sustainability. This aligns with trending searches on eco-friendly synthesis and safer alternatives in chemical manufacturing.

In summary, N-(4,5-dichloro-1,3-benzothiazol-2-yl)cyclopropanecarboxamide represents a versatile scaffold with dual applications in life sciences and agriculture. Its structural complexity and functional diversity make it a focal point for innovation, resonating with contemporary interests in precision medicine and sustainable agrochemicals. Future research will likely expand its utility, driven by advancements in synthetic chemistry and biological screening technologies.